Cas no 862831-42-3 (2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-fluorophenyl)-2-oxoacetamide)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-fluorophenyl)-2-oxoacetamide
• CAS No: 862831-42-3
• MF: C₁₈H₁₅FN₂O₂
• MW: 310.322307825089
• CID: 6175541
• PubChem ID: 7087331
• Update Time: 2025-10-30

2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-fluorophenyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-fluorophenyl)-2-oxoacetamide
• 862831-42-3
• F0675-0600
• AKOS024594991
• 2-(1,2-dimethylindol-3-yl)-N-(2-fluorophenyl)-2-oxoacetamide

• Inchi： 1S/C18H15FN2O2/c1-11-16(12-7-3-6-10-15(12)21(11)2)17(22)18(23)20-14-9-5-4-8-13(14)19/h3-10H,1-2H3,(H,20,23)
• InChI Key： GEKSPPHSTYCREF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(C(C1=C(C)N(C)C2C=CC=CC=21)=O)=O

Computed Properties

• Exact Mass: 310.11175589g/mol
• Monoisotopic Mass: 310.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-fluorophenyl)-2-oxoacetamide

Introduction to 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-fluorophenyl)-2-oxoacetamide (CAS No. 862831-42-3) and Its Emerging Applications in Chemical Biology

The compound 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-fluorophenyl)-2-oxoacetamide, identified by its CAS number 862831-42-3, represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. This heterocyclic amide derivative combines structural features from indole and phenyl moieties, making it a promising candidate for exploring novel pharmacological interactions. The presence of a fluorine atom at the para position of the phenyl ring and the specific substitution pattern on the indole scaffold contribute to its unique chemical properties, which have garnered interest among researchers for their potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and metabolic stability. The fluorine atom in 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-fluorophenyl)-2-oxoacetamide is known to modulate electronic effects and lipophilicity, thereby influencing binding affinity to biological targets. This feature has been extensively studied in the development of kinase inhibitors, anticancer agents, and central nervous system (CNS) drugs. The indole core, a well-documented pharmacophore in medicinal chemistry, is associated with various biological activities, including anti-inflammatory, antimicrobial, and neuroprotective effects. The combination of these structural elements in CAS No. 862831-42-3 suggests a multifaceted pharmacological profile that warrants further investigation.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are often driven by computational modeling and high-throughput screening (HTS) techniques. Computational studies have predicted that 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-fluorophenyl)-2-oxoacetamide may exhibit interactions with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. For instance, its indole moiety could interact with serotonin receptors (5-HT receptors), which are implicated in mood regulation and pain perception. The fluorophenyl group, on the other hand, may enhance binding to G-protein coupled receptors (GPCRs), which are key targets for a wide range of therapeutic interventions.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-based drug design. The oxoacetamide functional group provides a hydrogen bond acceptor motif that can interact with polar residues in protein targets, while the dimethyl substitution on the indole ring enhances solubility and bioavailability. These features make CAS No. 862831-42-3 an attractive candidate for further derivatization to optimize pharmacokinetic profiles. Researchers have already demonstrated that slight modifications around this core structure can lead to compounds with enhanced potency or selectivity against specific biological pathways.

Emerging research also suggests that fluorinated indole derivatives like 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-fluorophenyl)-2-oxoacetamide may play a role in modulating immune responses. Studies have shown that fluorinated aromatic compounds can influence cytokine production and immune cell trafficking, making them promising candidates for immunomodulatory therapies. The indole scaffold is particularly relevant here, as it is naturally present in tryptophan metabolites that regulate immune function. By leveraging this natural bioactivity, synthetic derivatives such as our target compound could offer new strategies for treating autoimmune diseases or infections.

The synthesis of CAS No. 862831-42-3 involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include Friedel-Crafts alkylation to introduce the dimethylindole moiety followed by nucleophilic substitution to incorporate the fluorophenyl group. The final step involves forming the oxoacetamide linkage through condensation reactions with appropriate precursors. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields—a critical consideration in pharmaceutical development.

In conclusion, 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-fluorophenyl)-2-oxoacetamide (CAS No. 862831-42-3) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of pharmacophoric elements—indole, fluoroaromatic ring, and oxoacetamide—makes it a versatile scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological functions of fluorinated compounds and indole derivatives, compounds like this will undoubtedly play a crucial role in shaping future therapeutic strategies.